Cas no 16503-53-0 (2-Bromo-3-phenyl-propionic acid)
16503-53-0 structure
Product Name:2-Bromo-3-phenyl-propionic acid
CAS No:16503-53-0
MF:C9H9BrO2
MW:229.070562124252
MDL:MFCD00461796
CID:177851
PubChem ID:167544
Update Time:2025-04-19
2-Bromo-3-phenyl-propionic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-3-phenylpropanoic acid
- 2-?Bromo-?3-?phenylpropionic acid
- 2-Bromo-3-phenylpropionic acid
- 2-Bromo-3-phenyl-propionic acid
- Benzenepropanoic acid, a-bromo-
- 2-(R)-2-bromo-3-phenylpropionic acid
- 2-BPP
- 3-phenyl-2(R)-bromopropionic acid
- Benzenepropanoic acid,a-bromo
- R,2-bromo-3-phenyl-propionic acid
- (S)-2-BROMO-3-PHENYLPROPIONICACID
- FT-0653742
- CS-0060520
- (R)-2-Bromo-3-phenylpropionicacid
- 2-bromo-3-phenylpropanoicacid
- Bromhydrozimtsaure
- FT-0605312
- SY103074
- Benzenepropanoic acid, alpha-bromo-
- AB04813
- DTXSID20937026
- H11389
- SCHEMBL490844
- Benzenepropanoic-beta-14C acid, alpha-bromo-
- AKOS015917426
- AS-60614
- MFCD00210120
- 2-BROMO-3-PHENYL-PROPIONICACID
- SY317200
- MFCD00461796
- A810614
- FT-0605023
- 16503-53-0
- EN300-125704
- WDRSCFNERFONKU-UHFFFAOYSA-N
- BBL100297
- (S)-2-bromo-3-phenylpropanoic acid
- DA-28947
- STL553876
-
- MDL： MFCD00461796
- Inchi： 1S/C9H9BrO2/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-5,8H,6H2,(H,11,12)
- InChI Key： WDRSCFNERFONKU-UHFFFAOYSA-N
- SMILES： BrC(C(=O)O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 227.97900
- Monoisotopic Mass: 227.979
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3A^2
- XLogP3: 2.6
Experimental Properties
- Density: 1.4921 (rough estimate)
- Melting Point: 52°C
- Boiling Point: 215.8°C (rough estimate)
- Flash Point: 136.2°C
- Refractive Index: 1.5627 (estimate)
- PSA: 37.30000
- LogP: 2.07720
2-Bromo-3-phenyl-propionic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019115668-25g |
2-Bromo-3-phenylpropanoic acid |
16503-53-0 | 95% | 25g |
483.36 USD | 2021-06-17 | |
| Ambeed | A430868-1g |
2-Bromo-3-phenylpropanoic acid |
16503-53-0 | 98% | 1g |
$23.0 | 2024-04-23 | |
| Ambeed | A430868-5g |
2-Bromo-3-phenylpropanoic acid |
16503-53-0 | 98% | 5g |
$102.0 | 2024-04-23 | |
| Ambeed | A430868-25g |
2-Bromo-3-phenylpropanoic acid |
16503-53-0 | 98% | 25g |
$363.0 | 2024-04-23 | |
| TRC | B698540-100mg |
2-Bromo-3-phenyl-propionic acid |
16503-53-0 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B698540-500mg |
2-Bromo-3-phenyl-propionic acid |
16503-53-0 | 500mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B698540-1g |
2-Bromo-3-phenyl-propionic acid |
16503-53-0 | 1g |
$ 87.00 | 2023-04-18 | ||
| TRC | B698540-10g |
2-Bromo-3-phenyl-propionic acid |
16503-53-0 | 10g |
$ 345.00 | 2023-04-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TV987-5g |
2-Bromo-3-phenylpropionic acid |
16503-53-0 | 98% | 5g |
￥922.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TV987-200mg |
2-Bromo-3-phenylpropionic acid |
16503-53-0 | 98% | 200mg |
￥86.0 | 2022-06-10 |
2-Bromo-3-phenyl-propionic acid Related Literature
-
Aditya N. Khanvilkar,Sudeep G. Samanta,Ashutosh V. Bedekar Org. Biomol. Chem. 2019 17 2670
-
2. Polypeptides. Part 17. Aminoxy-analogues of aspartame and gastrin C-terminal tetrapeptide amideMalcolm T. Briggs,John S. Morley J. Chem. Soc. Perkin Trans. 1 1979 2138
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Marco Lucarini,Brian P. Roberts Chem. Commun. 1996 1577
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4. Studies of enzyme-mediated reactions. Part I. Syntheses of deuterium- or tritium-labelled (3S)- and (3R)-phenylalanines: stereochemical course of the elimination catalysed by L-phenylalanine ammonia-lyaseR. H. Wightman,J. Staunton,A. R. Battersby,K. R. Hanson J. Chem. Soc. Perkin Trans. 1 1972 2355
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